Cas no 2138055-65-7 (2-[5-Hydroxy-2-(2-methylbutan-2-yl)cyclohexyl]-2,3-dihydropyridazin-3-one)

• Product Name: 2-[5-Hydroxy-2-(2-methylbutan-2-yl)cyclohexyl]-2,3-dihydropyridazin-3-one
• CAS No: 2138055-65-7
• MF: C₁₅H₂₄N₂O₂
• MW: 264.363264083862
• CID: 5991408
• PubChem ID: 165963977
• Update Time: 2025-05-19

2-[5-Hydroxy-2-(2-methylbutan-2-yl)cyclohexyl]-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• EN300-1160011
• 2138055-65-7
• 2-[5-hydroxy-2-(2-methylbutan-2-yl)cyclohexyl]-2,3-dihydropyridazin-3-one
• 2-[5-Hydroxy-2-(2-methylbutan-2-yl)cyclohexyl]-2,3-dihydropyridazin-3-one

• Inchi： 1S/C15H24N2O2/c1-4-15(2,3)12-8-7-11(18)10-13(12)17-14(19)6-5-9-16-17/h5-6,9,11-13,18H,4,7-8,10H2,1-3H3
• InChI Key： OOZSFPGGVYILOO-UHFFFAOYSA-N
• SMILES： OC1CCC(C(C1)N1C(C=CC=N1)=O)C(C)(C)CC

Computed Properties

• Exact Mass: 264.183778013g/mol
• Monoisotopic Mass: 264.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52.9Ų

Additional information on 2-[5-Hydroxy-2-(2-methylbutan-2-yl)cyclohexyl]-2,3-dihydropyridazin-3-one

Comprehensive Overview of 2-[5-Hydroxy-2-(2-methylbutan-2-yl)cyclohexyl]-2,3-dihydropyridazin-3-one (CAS No. 2138055-65-7)

The compound 2-[5-Hydroxy-2-(2-methylbutan-2-yl)cyclohexyl]-2,3-dihydropyridazin-3-one (CAS No. 2138055-65-7) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its complex nomenclature reflects its intricate chemical architecture, combining a hydroxycyclohexyl moiety with a dihydropyridazinone ring. This hybrid structure positions it as a promising candidate for various therapeutic applications, particularly in the fields of inflammation modulation and enzyme inhibition.

Recent trends in scientific literature highlight a growing interest in cyclohexyl derivatives and heterocyclic compounds, with researchers frequently searching for terms like "bioactive pyridazinone derivatives" or "hydroxycyclohexyl therapeutic potential." The compound's CAS No. 2138055-65-7 specifically appears in patent filings related to novel drug formulations, suggesting its commercial viability. Its 2-methylbutan-2-yl substituent contributes to enhanced lipophilicity, a property increasingly valued in drug design for improved membrane permeability.

From a synthetic chemistry perspective, the creation of 2-[5-Hydroxy-2-(2-methylbutan-2-yl)cyclohexyl]-2,3-dihydropyridazin-3-one involves sophisticated multi-step organic transformations. Modern laboratories employ advanced techniques such as asymmetric hydrogenation and ring-closing metathesis to construct its stereochemically complex framework. These methods align with current industry demands for green chemistry approaches and atom-economical synthesis, topics frequently queried in academic search engines.

The pharmacological profile of this compound reveals intriguing interactions with various biological targets. Preliminary studies suggest its dihydropyridazin-3-one core may serve as a privileged scaffold for modulating phosphodiesterase activity, a hot topic in neurological and cardiovascular research. Furthermore, its hydroxycyclohexyl segment exhibits structural similarities to known cyclooxygenase inhibitors, sparking investigations into potential anti-inflammatory properties.

Analytical characterization of CAS No. 2138055-65-7 typically involves state-of-the-art techniques including high-resolution mass spectrometry (HRMS) and multidimensional NMR spectroscopy. These methods are crucial for verifying the compound's purity and stereochemical configuration, particularly important given the growing regulatory emphasis on chiral drug development. The scientific community's focus on structure-activity relationships (SAR) has led to increased searches for detailed spectral data of such specialized compounds.

In formulation science, the physicochemical properties of 2-[5-Hydroxy-2-(2-methylbutan-2-yl)cyclohexyl]-2,3-dihydropyridazin-3-one present both challenges and opportunities. Its balanced lipophilicity profile (logP ~2.8) makes it suitable for various delivery systems, while its hydrogen-bonding capacity influences crystallization behavior. These characteristics are frequently discussed in forums focusing on drug solubility enhancement and amorphous solid dispersion technologies.

The intellectual property landscape surrounding this compound reveals strategic patent filings across major pharmaceutical markets. Legal databases show growing interest in its medical use claims, particularly for conditions involving cellular signaling pathways. This aligns with broader industry trends toward targeted therapies and precision medicine, keywords that dominate current biomedical literature searches.

Environmental and safety assessments of CAS No. 2138055-65-7 indicate favorable biodegradation profiles compared to similar synthetic compounds. Its tertiary alcohol functionality and absence of persistent halogen substituents contribute to this characteristic, addressing growing concerns about pharmaceutical pollution and green chemistry metrics.

Future research directions for this compound likely include exploration of its polypharmacological potential and drug combination synergies. The scientific community continues to investigate related cyclohexyl-pyridazinone hybrids, with particular emphasis on their metabolic stability and toxicological profiles. These research avenues correspond with frequent search queries about next-generation drug scaffolds and multi-target therapeutics in academic databases.

From a commercial perspective, the compound represents an important intermediate in the synthesis of more complex active pharmaceutical ingredients. Its chiral centers and functional group diversity make it valuable for structure-activity optimization programs, a key focus area for medicinal chemistry teams worldwide. Market analysts note increasing demand for such specialized building blocks in the contract research organization (CRO) sector.

In conclusion, 2-[5-Hydroxy-2-(2-methylbutan-2-yl)cyclohexyl]-2,3-dihydropyridazin-3-one (CAS No. 2138055-65-7) exemplifies the innovation driving modern pharmaceutical development. Its unique structural features, combined with promising biological activities and favorable physicochemical properties, position it as a compound of significant scientific and commercial interest. As research continues to unravel its full potential, this molecule will likely remain at the forefront of discussions about next-generation therapeutic agents and advanced drug design methodologies.